![molecular formula C17H17N3O B7638492 N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide](/img/structure/B7638492.png)
N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide
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Overview
Description
N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide, also known as DIPIA, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promising results in various studies, making it a subject of interest for researchers in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer growth and inflammation. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a key role in cancer invasion and metastasis. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in inflammation and cancer development.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit angiogenesis (the formation of new blood vessels that supply nutrients to tumors). Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, which could be useful in the treatment of various inflammatory and pain-related disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide in lab experiments is that it has been shown to exhibit potent antitumor activity in various cancer cell lines, making it a potentially useful tool for the development of anticancer drugs. Additionally, this compound has been shown to have anti-inflammatory and analgesic properties, which could be useful in the study of various inflammatory and pain-related disorders.
One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret the results of studies that use this compound. Additionally, the synthesis of this compound can be challenging and time-consuming, which could limit its availability for use in lab experiments.
Future Directions
There are several future directions for research on N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide. One area of interest is the development of novel anticancer drugs based on the structure of this compound. Researchers could also investigate the potential use of this compound in the treatment of various inflammatory and pain-related disorders. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to identify potential targets for drug development.
Synthesis Methods
The synthesis of N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide involves the reaction of 2-chloro-6-methylphenyl isocyanate with 2-aminopyridine in the presence of a suitable solvent and a catalyst. The resulting product is then treated with acetic anhydride to obtain this compound in high yield.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit antitumor activity in various cancer cell lines, making it a potential candidate for the development of anticancer drugs. Additionally, this compound has also been shown to have anti-inflammatory and analgesic properties, which could be useful in the treatment of various inflammatory and pain-related disorders.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-imidazo[1,2-a]pyridin-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-12-6-5-7-13(2)17(12)19-16(21)10-14-11-20-9-4-3-8-15(20)18-14/h3-9,11H,10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKUIYVVBUXANFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2=CN3C=CC=CC3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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